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ganoderic acid S ganoderic acid S Ganoderic acid S is a triterpenoid.
ganoderic acid S is a natural product found in Pappia fissilis with data available.
Brand Name: Vulcanchem
CAS No.: 16929-95-6
VCID: VC21050344
InChI: InChI=1S/C30H44O3/c1-19(9-8-10-20(2)26(32)33)21-13-17-30(7)23-11-12-24-27(3,4)25(31)15-16-28(24,5)22(23)14-18-29(21,30)6/h10-11,14,19,21,24H,8-9,12-13,15-18H2,1-7H3,(H,32,33)/b20-10+/t19-,21-,24+,28-,29-,30+/m1/s1
SMILES: CC(CCC=C(C)C(=O)O)C1CCC2(C1(CC=C3C2=CCC4C3(CCC(=O)C4(C)C)C)C)C
Molecular Formula: C30H44O3
Molecular Weight: 452.7 g/mol

ganoderic acid S

CAS No.: 16929-95-6

Cat. No.: VC21050344

Molecular Formula: C30H44O3

Molecular Weight: 452.7 g/mol

* For research use only. Not for human or veterinary use.

ganoderic acid S - 16929-95-6

Specification

Description Ganoderic acid S is a triterpenoid.
ganoderic acid S is a natural product found in Pappia fissilis with data available.
CAS No. 16929-95-6
Molecular Formula C30H44O3
Molecular Weight 452.7 g/mol
IUPAC Name (E,6R)-2-methyl-6-[(5R,10S,13R,14R,17R)-4,4,10,13,14-pentamethyl-3-oxo-1,2,5,6,12,15,16,17-octahydrocyclopenta[a]phenanthren-17-yl]hept-2-enoic acid
Standard InChI InChI=1S/C30H44O3/c1-19(9-8-10-20(2)26(32)33)21-13-17-30(7)23-11-12-24-27(3,4)25(31)15-16-28(24,5)22(23)14-18-29(21,30)6/h10-11,14,19,21,24H,8-9,12-13,15-18H2,1-7H3,(H,32,33)/b20-10+/t19-,21-,24+,28-,29-,30+/m1/s1
Standard InChI Key AQUHIKXTCOSRFY-YAMUFALGSA-N
Isomeric SMILES C[C@H](CC/C=C(\C)/C(=O)O)[C@H]1CC[C@@]2([C@@]1(CC=C3C2=CC[C@@H]4[C@@]3(CCC(=O)C4(C)C)C)C)C
SMILES CC(CCC=C(C)C(=O)O)C1CCC2(C1(CC=C3C2=CCC4C3(CCC(=O)C4(C)C)C)C)C
Canonical SMILES CC(CCC=C(C)C(=O)O)C1CCC2(C1(CC=C3C2=CCC4C3(CCC(=O)C4(C)C)C)C)C

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